Cas no 26250-87-3 ((S)-3-Amino-4-phenylbutanoic acid)

• Product Name: (S)-3-Amino-4-phenylbutanoic acid
• CAS No: 26250-87-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD03428441
• CID: 253028
• PubChem ID: 2761537
• Update Time: 2025-10-30

(S)-3-Amino-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-phenylbutanoic acid
• H-β-HoPhe-OH
• Benzenebutanoicacid, b-amino-, (bS)-
• L-B-HOMOPHENYLALANINE
• (S)-3-AMINO-4-PHENYL-BUTYRIC ACID
• 3(S)-amino-4-phenylbutyric acid
• 3-amino-4-phenylbutyric acid
• AC1MC56D
• A-HoPhe-OH
• AmbotzHAA8550
• ANW-68577
• CTK7D0981
• SureCN287736
• (S)-beta-Aminobenzenebutanoic acid
• L-3-Amino-4-phenylbutyric acid
• (betaS)-beta-Aminobenzenebutanoic acid
• A-Homophenylalanine, HPLC 98%
• 26250-87-3
• A877293
• 3FB
• CS-0036819
• MFCD03428441
• DS-17211
• SCHEMBL287736
• CHEBI:181960
• H-
• AKOS006282081
• Benzenebutanoic acid, beta-amino-, (betaS)-
• beta-homophenylalanine
• Q27453777
• H-a degrees (3/4)-HoPhe-OH
• FD10310
• L-beta-Homophenylalanine
• H-beta-HoPhe-OH
• L-
• EN300-729568
• (s)-3-amino-4-phenylbutyric acid
• J-800380
• OFVBLKINTLPEGH-VIFPVBQESA-N
• (3S)-3-amino-4-phenylbutanoic acid
• DTXSID30375819
• H-Phe-(C#CH2)OH
• L-beta-Homophenylalanine, HPLC 98%

• MDL： MFCD03428441
• Inchi： 1S/C10H13NO2/c11-9(7-10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
• InChI Key： OFVBLKINTLPEGH-VIFPVBQESA-N
• SMILES： OC(C[C@H](CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.164
• Melting Point: 207 ºC
• Boiling Point: 324.8°C at 760 mmHg

(S)-3-Amino-4-phenylbutanoic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-4-phenylbutanoic acid

Comprehensive Overview of (S)-3-Amino-4-phenylbutanoic acid (CAS No. 26250-87-3): Properties, Applications, and Research Insights

(S)-3-Amino-4-phenylbutanoic acid (CAS No. 26250-87-3) is a chiral non-proteinogenic amino acid derivative with significant relevance in pharmaceutical and biochemical research. This compound, also referred to as (S)-APBA, features a phenyl group and an amino acid backbone, making it a versatile building block for drug discovery and peptide synthesis. Its enantiomeric purity and structural uniqueness have garnered attention in the development of neuromodulators, enzyme inhibitors, and bioactive molecules.

In recent years, the demand for chiral intermediates like (S)-3-Amino-4-phenylbutanoic acid has surged due to their critical role in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its potential applications for neurodegenerative disease therapeutics, given its structural similarity to neurotransmitters such as GABA (γ-aminobutyric acid). This aligns with the growing public interest in brain health supplements and cognitive enhancers, topics frequently searched in Google Scholar and PubMed.

The synthesis of CAS No. 26250-87-3 typically involves stereoselective methods, including enzymatic resolution or catalytic asymmetric hydrogenation. Its high optical purity (>98% ee) is crucial for applications in peptide-based drug design, where even minor enantiomeric impurities can alter biological activity. This precision has made it a subject of patent filings and academic publications, especially in journals focusing on organic chemistry and pharmacology.

From a commercial perspective, (S)-APBA is supplied by specialty chemical manufacturers under strict quality control protocols. Its pricing reflects the complexity of its chiral synthesis, often cited in market reports on fine chemicals. Notably, the compound’s stability under physiological pH conditions enhances its utility in in vivo studies, a feature highlighted in research forums and scientific blogs.

Emerging trends link (S)-3-Amino-4-phenylbutanoic acid to metabolic engineering and biocatalysis, addressing the sustainability concerns prevalent in the chemical industry. Discussions on Reddit chemistry threads and LinkedIn groups often explore its green synthesis alternatives, resonating with the global push for eco-friendly pharmaceuticals. Furthermore, its low toxicity profile (as per Material Safety Data Sheets) makes it a preferred choice for preclinical trials.

In summary, CAS No. 26250-87-3 represents a nexus of chemical innovation and therapeutic potential. Its applications span from drug development to biochemical tools, with ongoing studies exploring its role in personalized medicine. As interest in targeted therapies grows, this compound’s relevance is poised to expand, solidifying its position in both academic curricula and industrial pipelines.